molecular formula C13H12N2O3 B8596869 ethyl 5-cyano-6-methoxy-1H-indole-2-carboxylate

ethyl 5-cyano-6-methoxy-1H-indole-2-carboxylate

Cat. No.: B8596869
M. Wt: 244.25 g/mol
InChI Key: PUGVJEYKNBTJFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 5-cyano-6-methoxy-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H12N2O3

Molecular Weight

244.25 g/mol

IUPAC Name

ethyl 5-cyano-6-methoxy-1H-indole-2-carboxylate

InChI

InChI=1S/C13H12N2O3/c1-3-18-13(16)11-5-8-4-9(7-14)12(17-2)6-10(8)15-11/h4-6,15H,3H2,1-2H3

InChI Key

PUGVJEYKNBTJFT-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC2=CC(=C(C=C2N1)OC)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 5-bromo-6-methoxy-1H-indole-2-carboxylate obtained in step 1 (300 mg; 1.01 mmol) and cuprous cyanide (108 mg; 1.21 mmol) in NMP (10 mL) was heated under microwave irradiations at 200° C. for 30 minutes. The dark solution was filtered through a short pad of silica, which was washed with DCM. The obtained dark red solution was concentrated in vacuo and the oily residue was precipitated in water. The solid was collected by filtration, washed thoroughly with water and dried under high vacuum. Purification by silica column chromatography (DCM then DCM/MeOH, 99/1) gave the title compound as a slightly pink solid. HPLC (Method A), Rt 3.45 min (Purity: 97.4%). LC/MS (Method B): 243.2 (M+H)+.
Quantity
300 mg
Type
reactant
Reaction Step One
[Compound]
Name
cuprous cyanide
Quantity
108 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One

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